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Compound of Interest

Compound Name: 5'-dCMPS

Cat. No.: B15555002 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of 5'-Deoxychloromonophosphothioate (5'-dCMPS). Adherence to these procedures is

critical for ensuring laboratory safety and environmental compliance. This guide aims to be your

preferred resource for managing laboratory chemicals, fostering a culture of safety and

responsibility.

Hazard and Safety Overview
5'-dCMPS is a hazardous chemical that requires careful handling to prevent exposure and

ensure safety. The primary hazards associated with this compound are its toxicity and potential

for environmental harm.
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Hazard Statement Code Description Classification

H301 + H331
Toxic if swallowed or if inhaled.

[1]
Acute Toxicity, Oral

H310 Fatal in contact with skin.[1] Acute Toxicity, Dermal

H315 Causes skin irritation.[1] Skin Irritation

H318
Causes serious eye damage.

[1]
Serious Eye Damage

H370
Causes damage to organs

(Nervous system).[1]
Specific Target Organ

H411
Toxic to aquatic life with long

lasting effects.[1]
Hazardous to the Aquatic

Experimental Protocols: Personal Protective
Equipment (PPE)
Due to the hazardous nature of 5'-dCMPS, the following personal protective equipment (PPE)

is mandatory when handling this substance.

Required Personal Protective Equipment

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area or under a

chemical fume hood.
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The proper disposal of 5'-dCMPS is a critical step in the laboratory workflow to ensure the

safety of personnel and the environment. The following diagram outlines the necessary steps

for the safe disposal of this compound.
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5'-dCMPS Disposal Workflow

Preparation

Waste Handling

Final Disposal

Wear Appropriate PPE

Work in a Ventilated Area

Segregate 5'-dCMPS Waste

Begin Disposal Process

Use a Labeled, Sealed Container

Store in a Designated Area

Contact EHS for Pickup

Ready for Disposal

Complete Waste Manifest

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 5'-dCMPS waste.
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Step-by-Step Disposal Procedures
1. Preparation and Personal Protective Equipment (PPE):

Before handling 5'-dCMPS, ensure you are wearing the appropriate PPE as detailed in the

table above. This includes, at a minimum, a lab coat, chemical-resistant gloves, and safety

goggles.[1]

All handling of 5'-dCMPS, including preparation for disposal, should be conducted in a well-

ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or

vapors.[1][2]

2. Waste Segregation and Containment:

Solid Waste: Collect any solid 5'-dCMPS waste, including contaminated consumables (e.g.,

weigh boats, pipette tips), in a dedicated, clearly labeled, and sealable waste container.

Liquid Waste: Collect solutions containing 5'-dCMPS in a separate, leak-proof, and clearly

labeled container. Do not mix with other solvent waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "5'-Deoxychloromonophosphothioate," and the approximate concentration

and quantity.

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area. This

area should be away from incompatible materials and general laboratory traffic.

Ensure the storage area is secure and that the container is not at risk of tipping or leaking.

4. Final Disposal:

Do not dispose of 5'-dCMPS down the drain or in regular trash.[1] This substance is toxic to

aquatic life, and improper disposal can lead to environmental contamination.[1]
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Contact your institution's EHS or equivalent safety office to arrange for the pickup and

disposal of the hazardous waste.

Complete all necessary waste disposal forms or manifests as required by your institution and

local regulations. This ensures proper tracking and disposal in a licensed facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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